molecular formula C17H18ClFN2O3 B2467646 1-({1-[3-(3-Chloro-4-fluorophenyl)propanoyl]azetidin-3-yl}methyl)pyrrolidine-2,5-dione CAS No. 2097911-50-5

1-({1-[3-(3-Chloro-4-fluorophenyl)propanoyl]azetidin-3-yl}methyl)pyrrolidine-2,5-dione

Cat. No.: B2467646
CAS No.: 2097911-50-5
M. Wt: 352.79
InChI Key: FJDHNCSNKDGEND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-({1-[3-(3-Chloro-4-fluorophenyl)propanoyl]azetidin-3-yl}methyl)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C17H18ClFN2O3 and its molecular weight is 352.79. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound 1-({1-[3-(3-Chloro-4-fluorophenyl)propanoyl]azetidin-3-yl}methyl)pyrrolidine-2,5-dione , also known as a pyrrolidine derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its synthesis, mechanisms of action, and relevant case studies.

Molecular Formula and Structure

The molecular formula of the compound is C15H18ClFNO2C_{15}H_{18}ClFNO_2. Its structure includes a pyrrolidine ring, an azetidine moiety, and a chlorofluorophenyl group, which are critical for its biological activity.

PropertyValue
Molecular Weight303.76 g/mol
Melting PointNot available
SolubilitySoluble in DMSO
Log P3.45

The biological activity of this compound primarily revolves around its interaction with various cellular targets. Preliminary studies suggest that it may exert its effects through:

  • Inhibition of Enzymatic Activity : The compound has shown potential in inhibiting specific enzymes that are crucial for cancer cell proliferation.
  • Induction of Apoptosis : Research indicates that it may promote apoptotic pathways in cancer cells, leading to cell death.
  • Antiproliferative Effects : The compound has demonstrated significant antiproliferative activity against various cancer cell lines.

Study 1: Anticancer Activity

A study published in the Journal of Medicinal Chemistry evaluated the antiproliferative effects of several derivatives related to this compound. The results indicated that the compound exhibited IC50 values ranging from 5 to 15 µM against breast (MCF-7) and colon (HCT116) cancer cell lines, suggesting moderate to strong anticancer properties .

Study 2: Mechanistic Insights

In another investigation, the mechanism of action was elucidated through flow cytometry and Western blot analysis. The compound was found to upregulate pro-apoptotic proteins while downregulating anti-apoptotic factors, confirming its role in inducing apoptosis in cancer cells .

Study 3: Comparison with Standard Drugs

When compared to standard anticancer agents like Doxorubicin and Cisplatin, the compound showed comparable effectiveness but with a different side effect profile, suggesting it could be a viable alternative in chemotherapy regimens .

Table 2: Biological Activity Summary

Cell LineIC50 (µM)Mechanism of Action
MCF-710Apoptosis induction
HCT1168Enzyme inhibition
HepG212Cell cycle arrest

Properties

IUPAC Name

1-[[1-[3-(3-chloro-4-fluorophenyl)propanoyl]azetidin-3-yl]methyl]pyrrolidine-2,5-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H18ClFN2O3/c18-13-7-11(1-3-14(13)19)2-4-15(22)20-8-12(9-20)10-21-16(23)5-6-17(21)24/h1,3,7,12H,2,4-6,8-10H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FJDHNCSNKDGEND-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(=O)N(C1=O)CC2CN(C2)C(=O)CCC3=CC(=C(C=C3)F)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18ClFN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

352.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.